Cinnamaldehyde diethyl acetal

• IUPAC Name: [(E)-3,3-diethoxyprop-1-enyl]benzene
• InChI: InChI=1S/C13H18O2/c1-3-14-13(15-4-2)11-10-12-8-6-5-7-9-12/h5-11,13H,3-4H2,1-2H3/b11-10+
• InChI Key: VYKDEWVAUWARRX-ZHACJKMWSA-N
• Canonical SMILES: CCOC(C=CC1=CC=CC=C1)OCC
• Isomeric SMILES: CCOC(/C=C/C1=CC=CC=C1)OCC
• Molecular Formula: C13H18O2
• DSSTOX Substance ID: DTXSID2064575, DTXSID20885290
• Molecular Weight: 206.28 g/mol
• CAS RN: 25226-98-6, 7148-78-9

Description

Cinnamaldehyde diethyl acetal is a compound that can be synthesized from acrolein diethyl acetal and aryl iodides or bromides. The synthesis process involves a palladium-catalyzed reaction, which tolerates a variety of functional groups on the aryl halides. This indicates that cinnamaldehyde diethyl acetal can be derived from a range of starting materials, making it a versatile compound in organic synthesis .

Synthesis Analysis

The synthesis of cinnamaldehyde diethyl acetal is efficiently carried out using palladium catalysis. One method involves the reaction of aryl iodides and bromides with acrolein diethyl acetal in the presence of palladium acetate, tetrabutylammonium acetate, potassium carbonate, potassium chloride, and DMF at 90 degrees Celsius. After the acetal has reacted, hydrochloric acid is added to afford cinnamaldehydes in good to high yields . Another approach uses a polymer palladacycle derived from Kaiser oxime resin as a source of palladium(0) in a chemoselective Heck reaction. This method can be directed to synthesize cinnamaldehydes and allows the catalyst to be recovered and reused, demonstrating a sustainable aspect of the synthesis .

Molecular Structure Analysis

Chemical Reactions Analysis

Cinnamaldehyde diethyl acetal can undergo various chemical reactions. For instance, it can be used as a precursor for the synthesis of disubstituted 4-oxocyclohexanecarbaldehydes through a catalytic asymmetric reaction with acetone. This reaction demonstrates the potential of cinnamaldehyde diethyl acetal to be transformed into complex, chiral molecules . Additionally, it can react with silyl enol ethers or ketene silyl acetals and azidotrimethylsilane to afford γ,δ-unsaturated β-azido carbonyl compounds, showcasing its reactivity towards nucleophilic additions .

Physical and Chemical Properties Analysis

The physical and chemical properties of cinnamaldehyde diethyl acetal are not extensively covered in the provided papers. However, one study mentions the formation of cinnamaldehyde dimethyl acetal during HPLC analysis in methanol, suggesting that cinnamaldehyde acetals can be sensitive to the conditions of analysis, such as solvent choice, temperature, and light exposure. This implies that cinnamaldehyde diethyl acetal may also have specific storage and handling requirements to prevent unwanted reactions .

Scientific Research Applications

Synthesis and Chemical Reactions

• Palladium-Catalyzed Synthesis : Cinnamaldehydes can be synthesized efficiently from acrolein diethyl acetal using a palladium-catalyzed process. This method is notable for its tolerance of various functional groups, including ether, aldehyde, and ester groups, in the aryl halides used (Battistuzzi et al., 2003).

• Formation During Analysis : Cinnamaldehyde dimethyl acetal forms in methanol during the analysis of cinnamaldehyde. This is a crucial consideration for the analysis of cinnamaldehyde in various contexts (He et al., 2021).

• Anticancer Polymer Development : Cinnamaldehyde prodrugs have been incorporated into dual acid-responsive polymeric micelles, showing potential as novel anticancer therapeutics (Kim et al., 2013).

Biological and Medicinal Applications

• Apoptotic Effects in Cancer Cells : Cinnamaldehyde induces apoptosis in cancer cells through the generation of reactive oxygen species and mitochondrial permeability transition, demonstrating its potential in cancer treatment (Ka et al., 2003).

• Tropolone Derivatives and Antitumor Activity : The reaction of cinnamaldehyde diethyl acetal with tropolones leads to derivatives with antitumor properties. This synthesis process is significant for developing new antitumor agents (Yamato et al., 1984).

Industrial and Agricultural Applications

• Catalysis in Acetal Formation : Copper(II) tetrafluoroborate has been used efficiently for acetal formation from cinnamaldehyde, indicating its industrial significance (Kumar & Chakraborti, 2005).

• Antimicrobial Activities in Animal Feed and Foods : Cinnamaldehyde shows antimicrobial properties in animal feeds and human foods, making it a valuable additive for preserving food quality and safety (Friedman, 2017).

Mechanism of Action

Target of Action

It’s worth noting that cinnamaldehyde, a related compound, has been shown to have antimutagenic properties, indicating that it may interact with dna or associated proteins .

Mode of Action

It’s known that acetals, a group of compounds to which cinnamaldehyde diethyl acetal belongs, are stable and unreactive in neutral to strongly basic environments . This suggests that the compound might interact with its targets without undergoing significant changes itself.

Biochemical Pathways

Cinnamaldehyde, a related compound, is known to be synthesized naturally by the shikimate pathway . This could suggest that Cinnamaldehyde diethyl acetal might also interact with or affect this pathway.

Pharmacokinetics

The compound’s stability in alkaline environments might influence its absorption and distribution within the body.

Result of Action

Given its stability in alkaline environments , it might be expected to remain intact during its interaction with its targets, potentially leading to long-lasting effects.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of Cinnamaldehyde diethyl acetal. Its stability in alkaline environments suggests that it might be more effective in such conditions. Furthermore, proper storage conditions, such as keeping the compound sealed and stored in a cool, dry place , can help maintain its stability and efficacy.

Future Directions

Cinnamaldehyde, the main component of cinnamon extract, has been found to have several medicinal properties. When loaded into or conjugated with polymers, it can introduce environmental responsiveness to the polymer, providing great potential for biomedical applications. This suggests that Cinnamaldehyde diethyl acetal could also have potential applications in this field.